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Compound of Interest

Compound Name: Farnesol

Cat. No.: B120207

Comprehensive Safety and Handling Guide:
Farnesol

This guide provides essential safety, handling, and disposal protocols for Farnesol, designed
for laboratory and research professionals. Following these procedures is critical for ensuring
personal safety and environmental protection.

Quick Reference Safety Information

Farnesol is a combustible liquid that can cause significant skin and eye irritation and may
trigger allergic skin reactions.[1][2][3][4][5][6] Adherence to proper personal protective
equipment (PPE) protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Farnesol
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Protection Type

Equipment Specification

Rationale

Safety glasses with side-

shields or chemical safety

Protects against splashes that
can cause serious eye
irritation.[1][2][3] Contact

Eye & Face goggles.[1][4][7] A face shield

) lenses should not be worn as

is also recommended for

) they can absorb and
splash risks.[1][4] o
concentrate irritants.[7]

Chemical-resistant gloves Prevents direct skin contact,
Hand (e.g., PVC, Neoprene, or which can cause irritation and

Nitrile).[1][6][7] allergic reactions.[1][4][7]

Laboratory coat. An impervious  Minimizes the risk of skin
Body apron and safety footwear are contact from spills or splashes.

recommended.[1][7]

[7]

Respiratory

Not typically required with
adequate engineering controls
(e.g., fume hood).[1][8]

If ventilation is insufficient, a
NIOSH-approved respirator
with an organic vapor cartridge
is necessary to prevent

respiratory tract irritation.[7][9]

Table 2: Key Safety and Physical Data for Farnesol

Parameter Value
Flash Point 96 °C / 204.8 °F[8][10]
Boiling Point 149 °C / 300.2 °F (@ 4 mmHQg)[8][9]

LD50 Oral (Rat)

6,000 - 20,000 mg/kg[2][10]

LD50 Dermal (Rabbit/Rat)

>5,000 - 15,000 mg/kg[2][10]

Occupational Exposure Limits

None established[1][4][6][8]

Storage Temperature

15°C to 25°C (59°F to 77°F)[11]

Operational Plan: Safe Handling of Farnesol
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This section provides a step-by-step guide for the safe handling of Farnesol in a laboratory
setting.

Pre-Handling Checklist

» Verify Engineering Controls: Ensure a chemical fume hood or other local exhaust ventilation
is operational.[9][12]

o Locate Safety Equipment: Confirm the location and functionality of the nearest safety shower
and eyewash station.[9]

o Assemble PPE: Gather all required PPE as specified in Table 1. Inspect gloves for any signs
of damage before use.[4]

o Prepare Workspace: Clear the handling area of all unnecessary items. Keep away from heat,
sparks, open flames, and other ignition sources.[1][5][7][11]

o Review First Aid Procedures: Familiarize yourself with the first aid measures for Farnesol
exposure.

Step-by-Step Handling Protocol

» Don PPE: Put on your lab coat, followed by safety goggles and/or a face shield, and finally,
chemical-resistant gloves.

e Ground Equipment: When transferring Farnesol, ensure all equipment is properly grounded
to prevent static discharge.[1][5] Use non-sparking tools.[5][11]

o Chemical Transfer: Perform all work involving open containers of Farnesol inside a certified
chemical fume hood to avoid inhaling vapors.[7][11]

» Avoid Contact: Avoid all personal contact with the substance, including inhalation of vapors
and direct contact with skin and eyes.[4][7]

e Post-Handling:

o Tightly seal the Farnesol container.[1][4][7][11]
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o Wash hands and any exposed skin thoroughly with soap and water after handling.[1][4][7]
[11]

o Properly remove and dispose of gloves as contaminated waste.[4]

Storage Requirements

» Container: Store in the original, tightly sealed, and clearly labeled container.[4][7][11]
Suitable materials include glass, stainless steel, or HDPE.[11]

» Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[1][7]
[11]

» Conditions: Keep away from direct sunlight, heat, and ignition sources.[11] Protect from light.

[417]

e Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,
acids, and alkalis.[7][11][8][9]
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Caption: Workflow for the safe handling of Farnesol.
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Emergency and Disposal Plan

Immediate and appropriate action is required in the event of a spill, exposure, or for waste

disposal.

Spill Response Protocol

Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the area if the spill
is large.

Eliminate Ignition Sources: Turn off any open flames, hot plates, or other ignition sources.[1]

[7]
Ventilate: Increase ventilation in the area.[7]

Wear PPE: Don appropriate PPE, including respiratory protection if vapors are significant.[7]

Contain Spill: Use an inert absorbent material such as sand, earth, or vermiculite to contain
the spill.[1][4][7] Do not allow the spill to enter drains or waterways.[1][4][7]

Collect Waste: Carefully collect the absorbed material and contaminated debris into a
suitable, labeled, and sealed container for hazardous waste disposal.[1][4][7]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.[1][13]

First Aid Measures
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Exposure Route Immediate Action

Immediately remove all contaminated clothing.
[1] Wash the affected area thoroughly with soap

Skin Contact and plenty of water for several minutes.[1][3] If
skin irritation or a rash occurs, seek medical
attention.[1][3][5]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[1][3] Remove contact
Eye Contact )

lenses if present and easy to do so.[1][3][5] If

eye irritation persists, seek medical attention.[1]

[3][5]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen.[1] Seek medical

attention if symptoms develop or persist.[1]

Do NOT induce vomiting.[1] Rinse the mouth
Ingestion with water.[1][3] Seek immediate medical

attention or contact a poison control center.[1]

Waste Disposal Plan

e Regulations: All waste disposal must be conducted in strict accordance with all applicable
local, state, and federal regulations.[1][4][7]

o Waste Collection: Collect all Farnesol waste, including contaminated absorbents and
disposable PPE, in clearly labeled, sealed containers.

» Disposal Method: Do not dispose of Farnesol down the drain or in general waste.[1] Arrange
for disposal through a licensed professional waste disposal service.[4]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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